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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5

Cat. No.: B12058328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of

Carfentrazone-ethyl-d5, an isotopically labeled analytical standard. The data presented is

essential for its proper handling, storage, and application in research and analytical settings.

While specific data for the deuterated form is limited, the properties of its non-deuterated

counterpart, Carfentrazone-ethyl, serve as a robust and reliable proxy for most physical and

chemical characteristics.

Chemical Identity and Structure
Carfentrazone-ethyl-d5 is the deuterium-labeled version of Carfentrazone-ethyl, a triazolinone

herbicide. The isotopic labeling, where five hydrogen atoms on the ethyl group are replaced

with deuterium, makes it a valuable internal standard for quantitative analysis by mass

spectrometry.
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Identifier Data Source

Chemical Name

1,1,2,2,2-pentadeuterioethyl 2-

chloro-3-[2-chloro-5-[4-

(difluoromethyl)-3-methyl-5-

oxo-1,2,4-triazol-1-yl]-4-

fluorophenyl]propanoate

[1]

CAS Number 2140327-60-0 [1]

Molecular Formula C₁₅D₅H₉Cl₂F₃N₃O₃

Molecular Weight 417.22 g/mol

Unlabeled CAS 128639-02-1 [1]

Physicochemical Properties
The following tables summarize the key physicochemical properties. Data for the non-

deuterated form (Carfentrazone-ethyl) is provided as a close analogue.

2.1 General and Physical Properties

Property Value Source

Physical State Viscous liquid or solid [2]

Format Neat (pure substance) [1]

Appearance

Yellow liquid; Light- to dark-

brown solid (formulated

product)

[2][3]

Odor
Slight musty odor (formulated

product)
[2][3]

Boiling Point 350 - 355 °C (at 760 mm Hg) [2][4]

Density 1.457 g/cm³ (at 20 °C) [2][5]

pH 5.8 (1% solution) [2]
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2.2 Solubility Data (for Carfentrazone-ethyl)

Solvent Temperature Solubility Source

Water 20 °C 12 mg/L [6]

25 °C 22 mg/L [6]

30 °C 23 mg/L [6]

Toluene 20 °C 0.9 g/mL [6]

25 °C 1.06 g/mL [6]

Hexane 20 °C 0.03 g/mL [6]

25 °C 0.05 g/mL [6]

Acetone, Ethanol,

Ethyl Acetate,

Methylene Chloride

Ambient
Miscible in all

proportions
[2][6]

2.3 Stability and Reactivity

Parameter Value Source

Storage Temperature 2 - 8 °C

Hydrolytic Half-Life (DT₅₀)
3.6 hours (pH 9), 8.6 days (pH

7), Stable (pH 5)
[6]

Aqueous Photolytic Half-Life

(DT₅₀)
8 days [6]

Partition Coefficient (log P) 0.52634 (n-octanol/water) [5]

Hazardous Decomposition

Forms carbon monoxide,

carbon dioxide, nitrogen

oxides, hydrogen chloride, and

hydrogen fluoride upon

thermal decomposition.

[3][7]
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Experimental Protocols & Methodologies
Detailed experimental protocols for determining the physicochemical properties of

Carfentrazone-ethyl-d5 are typically based on internationally recognized standards, such as

ISO 17025 for the competence of testing and calibration laboratories.[1] Analytical methods for

the quantification of Carfentrazone-ethyl and its metabolites in environmental samples provide

insight into the techniques used.

General Analytical Workflow for Quantification in Soil:

A common methodology for determining the concentration of Carfentrazone-ethyl and its

metabolites in a complex matrix like soil involves several key steps:[8][9]

Extraction: Soil samples are initially extracted using a solvent mixture, such as

acetonitrile/water, often under reflux to ensure efficient recovery of the analytes.[8]

Solvent Removal: The organic solvent is removed from the extract, typically under a stream

of nitrogen, to prepare the sample for the cleanup phase.[9]

Solid-Phase Extraction (SPE) Cleanup: The sample is passed through an SPE cartridge

(e.g., silica gel) to remove interfering matrix components. The cartridge is first conditioned,

then the sample is loaded, washed, and finally, the analytes of interest are eluted with a

specific solvent mixture (e.g., hexane:ethyl acetate).[9]

Concentration and Analysis: The eluate is concentrated to a small volume, brought to a final

known volume with a suitable solvent like ethyl acetate, and then analyzed.[9]

Instrumentation: Gas Chromatography with Mass Spectrometry (GC/MS) is the standard

technique for the quantitative determination of Carfentrazone-ethyl and its transformation

products.[9]

Standard Preparation: Technical standards of certified purity are used to prepare stock

solutions.[8] These are then used to create a series of calibration standards (matrix-matched

standards are recommended) for instrument calibration and quantification.[9]

Diagrams and Workflows
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The following diagram illustrates a generalized workflow for the physicochemical analysis of an

analytical standard like Carfentrazone-ethyl-d5.

1. Sample Preparation & Handling

2. Physicochemical Analysis

3. Data Processing & Reporting

Receive Standard

- Verify Certificate of Analysis (CoA)
- Log sample information

Storage

- Store at specified conditions (e.g., 2-8°C)
- Protect from light if necessary

Standard Preparation

- Prepare stock solutions
- Create working dilutions
- Use calibrated equipment

Physical Characterization

- Appearance (Color, Form)
- Melting/Boiling Point
- Density

Solubility Testing

- Test in various solvents (aqueous, organic)
- Determine concentration (e.g., mg/L)

Chromatographic Analysis

- Purity assessment (e.g., HPLC)
- Identity confirmation (e.g., MS)

Stability Assessment

- Hydrolytic stability (pH 5, 7, 9)
- Photolytic stability

Data Acquisition

- Record all raw data
- Note instrumental parameters

Data Processing

- Calculate mean, standard deviation
- Perform statistical analysis
- Compare against specifications

Final Report Generation

- Summarize all findings in tables
- Document methodologies
- Issue final technical data sheet
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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